O-Ethylhydroxylamine hydrochloride

• IUPAC Name: O-ethylhydroxylamine;hydrochloride
• InChI: InChI=1S/C2H7NO.ClH/c1-2-4-3;/h2-3H2,1H3;1H
• InChI Key: NUXCOKIYARRTDC-UHFFFAOYSA-N
• Canonical SMILES: CCON.Cl
• Molecular Formula: C2H8ClNO
• DSSTOX Substance ID: DTXSID9062982
• Molecular Weight: 97.54 g/mol
• CAS RN: 3332-29-4

Description

O-Ethylhydroxylamine hydrochloride, also known as Ethoxyamine hydrochloride, is a chemical compound with the molecular formula C2H7NO.HCl and a molecular weight of 97.54 g/mol. It is used in the field of synthetic organic chemistry for the introduction of the ethylhydroxylamino group into organic compounds, serving as a nucleophile in various chemical transformations.

Synthesis Analysis

O-Ethylhydroxylamine hydrochloride has been used as a derivative reagent in the simultaneous quantitative analysis of seven steroid hormones in human saliva. The saliva was deproteinated by acetonitrile containing mixed isotope internal standards and extracted by methyl tert-butyl ether. The extraction solution was dried under a nitrogen stream and the residue was derivatized by 50 mM O-ethylhydroxylamine hydrochloride in an 80% methanol-water solution (v/v).

Molecular Structure Analysis

The linear formula of O-Ethylhydroxylamine hydrochloride is CH3CH2ONH2.HCl. The InChI is InChI=1S/C2H7NO.ClH/c1-2-4-3;/h2-3H2,1H3;1H and the InChIKey is NUXCOKIYARRTDC-UHFFFAOYSA-N.

Chemical Reactions Analysis

O-Ethylhydroxylamine hydrochloride is often employed in synthetic organic chemistry. It is used for the introduction of the ethylhydroxylamino group into organic compounds, serving as a nucleophile in various chemical transformations.

Physical And Chemical Properties Analysis

O-Ethylhydroxylamine hydrochloride is a solid at 20 degrees Celsius. It has a molecular weight of 97.54 g/mol.

Scientific Research Applications

Preparation of O-Methyl Oximes

. Oximes are chemical compounds that contain the functional group -C=N-OH. They are used in organic chemistry as protective groups and in the production of certain pharmaceuticals.

Alkylation Reagent

. Alkylation is the transfer of an alkyl group from one molecule to another. This process is a fundamental procedure in organic chemistry, with applications ranging from pharmaceuticals to polymers.

Determination of α-Hydroxycarbonyl Compounds

. These compounds are important in various fields of chemistry, including pharmaceuticals and materials science.

Preparation of Biflorin Derivatives

. Biflorin is a type of organic compound that has potential applications in the medical field, particularly in the development of new drugs.

Chemical Synthesis

. It’s a key ingredient in the production of various chemicals due to its reactivity and stability.

Research Use

. It’s often used in laboratories to study its properties and potential applications in various fields.

Safety and Hazards

O-Ethylhydroxylamine hydrochloride is classified as causing skin irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3). Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/eye protection/face protection, and washing off contaminated clothing before reuse.

Relevant Papers One relevant paper is “Simultaneously quantitative analysis of seven steroid hormones in human saliva” which describes a novel method based on O-ethylhydroxylamine hydrochloride as a derivative reagent for determining trace steroid hormones in human saliva. This method exhibited excellent sensitivity and reliability for the evaluation of free steroid hormones in the human body.

Mechanism of Action

Mode of Action

It’s worth noting that the compound is used in the generation of oxime derivatives of aldehyde- or ketone-group containing compounds . This suggests that it may interact with these groups in its target molecules, leading to changes in their structure and function.

Action Environment

It’s worth noting that the compound is soluble in water , which suggests that its action may be influenced by the aqueous environment within cells and tissues.

Q & A

Q1: How is ethoxyamine hydrochloride used in analytical chemistry?

A1: Ethoxyamine hydrochloride is primarily used as a derivatizing agent in analytical techniques like high-performance liquid chromatography (HPLC) [, , ]. It reacts with carbonyl compounds, such as formaldehyde, to form stable derivatives that are more readily detectable []. This approach enhances the sensitivity and selectivity of analytical methods, especially when dealing with trace amounts of analytes in complex matrices like beer [] or biological samples [].

Q2: Can you elaborate on the reaction mechanism of ethoxyamine hydrochloride with carbonyl compounds?

A2: Ethoxyamine hydrochloride reacts with carbonyl compounds via a nucleophilic addition-elimination mechanism. The nitrogen atom of the ethoxyamine acts as a nucleophile, attacking the electrophilic carbonyl carbon. This leads to the formation of a tetrahedral intermediate. Subsequent elimination of water then yields the stable oxime derivative.

Q3: What are the advantages of using ethoxyamine hydrochloride over other derivatizing agents?

A3: Several advantages make ethoxyamine hydrochloride a preferred choice. First, the reaction with carbonyl compounds is generally rapid and efficient under mild conditions []. Second, the resulting oxime derivatives exhibit high solubility in common HPLC mobile phases, eliminating the need for time-consuming extraction steps []. This simplifies the analytical workflow and reduces the potential for analyte loss.

Q4: Are there any studies exploring the biological activity of ethoxyamine hydrochloride?

A4: While primarily known for its analytical applications, research suggests that ethoxyamine hydrochloride may possess biological activity. One study demonstrated its potential to induce cardiovascular malformations in zebrafish embryos, mirroring similar teratogenic effects observed in rats []. This highlights the compound's potential as a tool for studying developmental toxicology and screening for drug-induced teratogenicity.

Q5: What is the significance of being able to differentiate between dexamethasone and betamethasone in bovine feces?

A5: A study successfully utilized ethoxyamine hydrochloride to differentiate between dexamethasone and betamethasone in bovine feces using HPLC coupled with tandem mass spectrometry []. This is significant because both corticosteroids, while structurally similar, have different regulatory statuses in food production. The ability to distinguish between them is crucial for monitoring illegal drug use in livestock and ensuring food safety.

Q6: Has the synthesis of ethoxyamine hydrochloride been investigated?

A6: Yes, researchers have explored different synthetic routes for ethoxyamine hydrochloride. One study outlines a three-step process starting from hydroxylamine hydrochloride, converting it to acetoxime, followed by alkylation and hydrolysis to yield the desired product []. Optimization of reaction conditions, such as temperature and catalyst use, resulted in improved yields.